Cas no 1253641-15-4 (2-[4,6-dihydroxy-3-(gamma,gamma-dimethylallyl)-2-methoxyphenyl]-6-hydroxy-3-methyl-benzofuran)

2-[4,6-dihydroxy-3-(gamma,gamma-dimethylallyl)-2-methoxyphenyl]-6-hydroxy-3-methyl-benzofuran structure
1253641-15-4 structure
Product Name:2-[4,6-dihydroxy-3-(gamma,gamma-dimethylallyl)-2-methoxyphenyl]-6-hydroxy-3-methyl-benzofuran
CAS No:1253641-15-4
MF:C21H4O5
MW:336.253465652466
CID:2022524
PubChem ID:46934435
Update Time:2025-04-21

2-[4,6-dihydroxy-3-(gamma,gamma-dimethylallyl)-2-methoxyphenyl]-6-hydroxy-3-methyl-benzofuran Chemical and Physical Properties

Names and Identifiers

    • 2-[4,6-dihydroxy-3-(gamma,gamma-dimethylallyl)-2-methoxyphenyl]-6-hydroxy-3-methyl-benzofuran
    • glycybenzofuran
    • 1253641-15-4
    • 4-(6-hydroxy-3-methyl-1-benzofuran-2-yl)-5-methoxy-6-(3-methylbut-2-enyl)benzene-1,3-diol
    • CHEMBL1223582
    • BDBM50325938
    • Inchi: 1S/C21H4O5/c1-11(2)5-7-15-16(23)10-17(24)19(21(15)25-4)20-12(3)14-8-6-13(22)9-18(14)26-20/h6,8-10H/b20-19-
    • InChI Key: PDNXPRPRVQECRI-VXPUYCOJSA-N
    • SMILES: [C]OC1C(C2=C([C])C3C(=CC(=CC=3)[O])O2)=C([O])C=C([O])C=1[C]/[C]=C(\[C])/[C] |^1:0,6,13,16,19,22,24,25,^4:21|

Computed Properties

  • Exact Mass: 354.14672380Da
  • Monoisotopic Mass: 354.14672380Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 83.1Ų
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